(4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone

• IUPAC Name: (4-ethoxyphenyl)-(3-nitro-4-piperidin-1-ylphenyl)methanone
• InChI: InChI=1S/C20H22N2O4/c1-2-26-17-9-6-15(7-10-17)20(23)16-8-11-18(19(14-16)22(24)25)21-12-4-3-5-13-21/h6-11,14H,2-5,12-13H2,1H3
• InChI Key: OTCOXHSBSWHAIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

(4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone, also known as ENPPM, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. ENPPM belongs to the class of compounds known as piperidines, which have been shown to have various biological activities.

Mechanism of Action

The mechanism of action of (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to have anticancer and neuroprotective effects, and it is believed that (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone may exert its effects through this mechanism.
Biochemical and Physiological Effects:
(4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and neuroprotective effects. (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has also been shown to modulate the immune system and inhibit inflammation.

Advantages and Limitations for Lab Experiments

(4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has several advantages as a research tool, including its specificity and potency. (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has been shown to selectively inhibit HDACs and other enzymes involved in disease processes, making it a valuable tool for studying these pathways. However, (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone also has limitations, including its potential toxicity and limited availability.

Future Directions

Further research is needed to fully understand the mechanism of action of (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone and its potential as a therapeutic agent. Future studies should focus on optimizing the synthesis of (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone and developing more potent and selective analogs. Additionally, studies should explore the potential of (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone in combination with other therapies, such as chemotherapy and radiation therapy, for the treatment of cancer. Finally, studies should investigate the potential of (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone in other disease areas, such as inflammatory disorders and infectious diseases.

Scientific Research Applications

(4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has been studied for its potential as a therapeutic agent in various diseases, including cancer and neurological disorders. In cancer research, (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, (4-ethoxyphenyl)[3-nitro-4-(1-piperidinyl)phenyl]methanone has been shown to have neuroprotective effects and improve cognitive function.